glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin
glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin
Brand Name:
Vulcanchem
CAS No.:
144398-31-2
VCID:
VC0133441
InChI:
InChI=1S/C30H34N4O8/c1-17-14-27(38)42-24-16-21(12-13-22(17)24)33-23(15-20-8-5-4-6-9-20)30(41)34-29(40)19(3)32-28(39)18(2)31-25(35)10-7-11-26(36)37/h4-6,8-9,12-14,16,18-19,23,33H,7,10-11,15H2,1-3H3,(H,31,35)(H,32,39)(H,36,37)(H,34,40,41)/t18-,19-,23-/m0/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)NC(CC3=CC=CC=C3)C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCCC(=O)O
Molecular Formula:
C30H34N4O8
Molecular Weight:
578.6 g/mol
glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin
CAS No.: 144398-31-2
Main Products
VCID: VC0133441
Molecular Formula: C30H34N4O8
Molecular Weight: 578.6 g/mol
| CAS No. | 144398-31-2 |
|---|---|
| Product Name | glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin |
| Molecular Formula | C30H34N4O8 |
| Molecular Weight | 578.6 g/mol |
| IUPAC Name | 5-[[(2S)-1-[[(2S)-1-[[(2S)-2-[(4-methyl-2-oxochromen-7-yl)amino]-3-phenylpropanoyl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C30H34N4O8/c1-17-14-27(38)42-24-16-21(12-13-22(17)24)33-23(15-20-8-5-4-6-9-20)30(41)34-29(40)19(3)32-28(39)18(2)31-25(35)10-7-11-26(36)37/h4-6,8-9,12-14,16,18-19,23,33H,7,10-11,15H2,1-3H3,(H,31,35)(H,32,39)(H,36,37)(H,34,40,41)/t18-,19-,23-/m0/s1 |
| Standard InChIKey | RVULACOTIZBPNQ-YDHSSHFGSA-N |
| Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)N[C@@H](CC3=CC=CC=C3)C(=O)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CCCC(=O)O |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(CC3=CC=CC=C3)C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCCC(=O)O |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(CC3=CC=CC=C3)C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)CCCC(=O)O |
| Synonyms | Glt-Ala-Ala-Phe-AMC glutaryl-alanyl-alanyl-phenylalanyl-amidomethylcoumarin |
| PubChem Compound | 5487503 |
| Last Modified | Nov 11 2021 |
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